{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}[4-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)phenyl]methanone

• IUPAC Name: [4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-[4-[2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-4,5-dihydroimidazol-1-yl]phenyl]methanone
• InChI: InChI=1S/C26H20Cl2F6N6OS/c27-19-11-16(25(29,30)31)13-36-21(19)38-7-9-39(10-8-38)23(41)15-1-3-18(4-2-15)40-6-5-35-24(40)42-22-20(28)12-17(14-37-22)26(32,33)34/h1-4,11-14H,5-10H2
• InChI Key: TWKNLVDFIRSQRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SC2=C(C=C(C=N2)C(F)(F)F)Cl)C3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=C(C=C(C=N5)C(F)(F)F)Cl
• Molecular Formula: C26H20Cl2F6N6OS
• Molecular Weight: 649.4 g/mol

Description

The compound appears to contain several functional groups including a piperazine ring, an imidazole ring, and two pyridine rings. Each of these rings is substituted with a trifluoromethyl group and a chloro group. Trifluoromethyl groups are often used in pharmaceuticals and agrochemicals due to their unique physicochemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The trifluoromethyl groups would likely add electron-withdrawing characteristics to the compound.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions depending on the conditions and reagents used. For example, the trifluoromethyl groups could potentially undergo various reactions such as nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the trifluoromethyl groups would likely contribute to the compound’s acidity.

Scientific Research Applications

Materials Science: Glassy Gels

Glassy gels represent a novel class of materials that combine the desirable features of both glassy polymers and gels. . Key characteristics include:

Applications:

Quantum Science and Technology

As we look ahead, quantum science and technology are gaining prominence. . While Compound X’s specific role in quantum applications remains to be explored, its unique properties could find relevance in quantum materials or devices.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many trifluoromethyl-containing compounds exhibit various pharmacological activities.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in various fields such as pharmaceuticals and agrochemicals.